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Compound of Interest

Compound Name: K145 hydrochloride

Cat. No.: B560151

Essential Safety and Handling of K145
Hydrochloride

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of K145 hydrochloride, a selective sphingosine kinase-2 (SphK2) inhibitor. Due to conflicting
safety data, a precautionary approach is strongly advised, treating this compound as potentially
hazardous. Strict adherence to the following procedures is essential to ensure personnel safety
and mitigate risks.

Hazard Assessment and Personal Protective
Equipment (PPE)

Given the discrepancies in available safety data sheets, with some indicating no hazards and
others listing multiple warnings, K145 hydrochloride should be handled as a potent compound
with potential for skin and eye irritation, allergic reactions, and other systemic effects.

Minimum Required Personal Protective Equipment:
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PPE Category Item Specifications

) Chemical splash goggles are
Eye Protection Safety Goggles )
required.

Double-gloving with nitrile

gloves is recommended.
Hand Protection Chemical-Resistant Gloves Ensure gloves are regularly

inspected for tears or

punctures.

] A buttoned lab coat is
Body Protection Laboratory Coat
mandatory.

Recommended when handling
) ) ] the powder outside of a
Respiratory Protection NIOSH-Approved Respirator - )
certified chemical fume hood

or glove box.

Safe Handling and Operational Plan

A systematic approach to handling K145 hydrochloride from receipt to disposal is critical to
minimize exposure.

Experimental Workflow for Handling Solid K145
Hydrochloride
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Preparation

Gon Appropriate PPE]

Prepare Containment Workspace
(Fume Hood / Glove Box)

,

Gather All Necessary Materials
(Spatula, Weigh Paper, Solvents)

Proceed to Handling

Handling

E:arefully Weigh K145 Hydrochlorida

Gissolve in Appropriate Solvena
Gransfer Solution to Reaction VesseD

Proceed to Cleanup

Cleanup a;d Disposal

Gecontaminate Tools and Surfaces)

Dispose of Contaminated Materials
in Labeled Hazardous Waste Container

[Remove PPE in Correct Orde)

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of solid K145 hydrochloride.
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Detailed Experimental Protocol for Weighing and
Dissolving K145 Hydrochloride:

e Preparation:

[¢]

Put on all required PPE as specified in the table above.

[¢]

Ensure a certified chemical fume hood or glove box is operational.

o

Place all necessary equipment (e.g., analytical balance, spatula, weigh paper, vials, and
selected solvent) inside the containment area.

Label a hazardous waste container.

o

e Weighing:
o Carefully open the container of K145 hydrochloride inside the fume hood or glove box.

o Using a clean spatula, transfer the desired amount of the solid onto weigh paper on the
analytical balance.

o Avoid generating dust. If any dust is created, gently wipe the area with a damp cloth and
dispose of it in the hazardous waste container.

o Securely close the K145 hydrochloride container.
 Dissolution:
o Transfer the weighed solid into a labeled vial.
o Add the appropriate solvent to the vial. K145 hydrochloride is soluble in DMSO.
o Gently swirl the vial until the solid is completely dissolved.
e Cleanup:

o Decontaminate the spatula and any other reusable equipment with an appropriate solvent
(e.g., ethanol) and wipe clean. Dispose of the wipe in the hazardous waste container.
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o Place the used weigh paper and any other disposable items into the designated
hazardous waste container.

o Wipe down the work surface within the fume hood or glove box.

o Post-Handling:

o Remove PPE in the correct order to avoid self-contamination (e.g., gloves first, then lab
coat, then eye protection).

o Wash hands thoroughly with soap and water.

Emergency Procedures

In the event of an accidental exposure, immediate and appropriate action is critical.

Emergency Response for Accidental Exposure
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Exposure Event

Actions

@ Source of C@

Flush Affected Area with Water
(Eyes: 15 mins, Skin: 15 mins)

Remove Contaminated Clothing

Seek Immediate Medical Attention

Notify Supervisor Provide SDS to MedicalPersE

Click to download full resolution via product page

Caption: Logical flow for responding to accidental exposure to K145 hydrochloride.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation
persists.

« Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.
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e Ingestion: Do NOT induce vomiting. Wash out mouth with water and give plenty of water to
drink. Seek immediate medical attention.

Disposal Plan

All waste materials contaminated with K145 hydrochloride must be treated as hazardous

waste.

Waste Type Disposal Procedure

Collect in a clearly labeled, sealed container for
_ hazardous chemical waste. This includes

Solid Waste ) )
contaminated gloves, weigh paper, and
disposable labware.
Collect in a clearly labeled, sealed, and

Liquid Waste compatible container for hazardous chemical

waste. Do not pour down the drain.

Triple rinse with a suitable solvent. The rinsate
] should be collected as hazardous liquid waste.

Empty Containers )
Deface the label on the empty container before

disposing of it in regular trash.

Always follow your institution's specific guidelines for hazardous waste disposal.

By adhering to these stringent safety protocols, researchers can minimize the risks associated
with handling K145 hydrochloride and ensure a safe laboratory environment.

 To cite this document: BenchChem. [Personal protective equipment for handling K145
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560151#personal-protective-equipment-for-handling-
k145-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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